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Abstract
This document provides a detailed protocol for the laboratory-scale synthesis of

ethylenediamine tartrate, an organic salt with significant applications in materials science,

particularly for its piezoelectric and nonlinear optical properties.[1][2] The synthesis is based on

a solution-based acid-base neutralization reaction between ethylenediamine and L-(+)-tartaric

acid.[1] This protocol outlines the required materials, step-by-step experimental procedures,

and methods for purification and isolation of the final product.

Introduction
Ethylenediamine tartrate is an organic salt formed from the reaction of ethylenediamine, a

bidentate organic base, and tartaric acid, a dicarboxylic acid.[1] The resulting compound

crystallizes in a non-centrosymmetric structure, which is responsible for its notable piezoelectric

and nonlinear optical (NLO) properties.[1] Historically, high-quality single crystals of

ethylenediamine tartrate were produced for their application in electro-acoustic filters.[1][3]

Modern research continues to explore its use in sensors, transducers, and for frequency

conversion of laser light.[1] Additionally, it serves as a chiral resolving agent in stereochemistry.

[1]

The synthesis detailed herein is a well-established, solution-based method that offers a high

degree of control over reaction conditions, leading to a high-purity product.[1] The fundamental

reaction mechanism involves the transfer of protons from the acidic carboxyl groups of tartaric

acid to the basic amino groups of ethylenediamine, forming an ionic salt.[1]
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Reaction Scheme
The formation of ethylenediamine tartrate proceeds via an acid-base neutralization reaction.

The two primary amine groups of the ethylenediamine molecule each accept a proton from the

carboxylic acid groups of two tartaric acid molecules. This results in the formation of the

ethylenediammonium cation and the tartrate anion.[1]

C₂H₄(NH₂)₂ + 2 C₄H₆O₆ → [C₂H₄(NH₃)₂]²⁺[C₄H₄O₆]₂²⁻

Experimental Protocol
This protocol describes the synthesis of ethylenediamine tartrate from ethylenediamine and

L-(+)-tartaric acid in an aqueous solution, followed by crystallization.

3.1 Materials and Equipment

Materials Equipment

Ethylenediamine (C₂H₄(NH₂)₂) 250 mL three-necked round-bottom flask

L-(+)-Tartaric Acid (C₄H₆O₆) Magnetic stirrer with heating mantle

Deionized Water Thermometer

Ethanol pH meter or pH indicator strips

Ammonium Hydroxide (optional, for pH

adjustment)
Buchner funnel and filter paper

Beakers and graduated cylinders

Spatula and weighing balance

Glass stirring rod

Watch glass

3.2 Synthesis Procedure

Reactant Preparation: In a 250 mL three-necked round-bottom flask, dissolve 1.50 g (0.01

mol) of L-(+)-tartaric acid in 50 mL of deionized water.
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Addition of Ethylenediamine: While stirring the tartaric acid solution, slowly add 0.30 g (0.005

mol) of ethylenediamine. A 1:2 molar ratio of ethylenediamine to L-(+)-tartaric acid is typically

employed.[1]

Dissolution and pH Adjustment: Gently heat the solution to approximately 60°C to ensure all

reactants are fully dissolved.[1] Monitor the pH of the solution. Precise pH control is crucial

for the complete formation of the desired salt.[1] The reaction is generally carried out under

neutral to slightly acidic conditions, with an optimal pH range of 6.5 to 8.[1][4] If necessary,

adjust the pH by adding a dilute solution of ammonium hydroxide dropwise.[4]

Crystallization: Once a clear solution is obtained, remove the flask from the heat source and

allow it to cool slowly to room temperature. The formation of crystals can be initiated by

scratching the inside of the flask with a glass rod. For the growth of larger, high-quality single

crystals, a slow evaporation technique at a constant temperature (between 40.6°C and 50°C)

is recommended.[1][4]

Isolation: Collect the precipitated crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble

impurities.[5]

Drying: Dry the collected crystals under reduced pressure or in a desiccator to obtain the

final product.

3.3 Recrystallization for Purification

For higher purity, the obtained crystals can be recrystallized.

Dissolve the crude ethylenediamine tartrate crystals in a minimal amount of boiling

deionized water.[5]

Add an equal volume of hot ethanol to the solution.[5]

Allow the solution to cool slowly to room temperature to induce recrystallization.

Collect the purified crystals by filtration, wash with cold ethanol, and dry as described

previously.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3049953
https://www.benchchem.com/product/b3049953
https://www.benchchem.com/product/b3049953
https://www.benchchem.com/product/b3049953
https://patents.google.com/patent/US2591032A/en
https://patents.google.com/patent/US2591032A/en
https://www.benchchem.com/product/b3049953
https://patents.google.com/patent/US2591032A/en
http://www.orgsyn.org/demo.aspx?prep=CV9P0387
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV9P0387
http://www.orgsyn.org/demo.aspx?prep=CV9P0387
http://www.orgsyn.org/demo.aspx?prep=CV9P0387
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Reactant Quantities and Molar Ratios

Reactant
Molecular
Weight ( g/mol
)

Mass (g) Moles (mol) Molar Ratio

Ethylenediamine 60.10 0.30 0.005 1

L-(+)-Tartaric

Acid
150.09 1.50 0.01 2

Table 2: Key Experimental Parameters

Parameter Value Reference

Solvent Deionized Water [1]

Reaction Temperature ~60°C [1]

pH Range 6.5 - 8.0 [1][4]

Crystallization Method
Slow cooling / Slow

evaporation
[1]

Purification Method
Recrystallization

(Water/Ethanol)
[5]

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the laboratory-scale synthesis of

ethylenediamine tartrate.
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Caption: Workflow for the solution-based synthesis of Ethylenediamine Tartrate.
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Safety and Handling
Ethylenediamine: Is a corrosive and flammable liquid with an ammonia-like odor. It is a skin

and respiratory irritant. All handling should be performed in a well-ventilated fume hood while

wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

L-(+)-Tartaric Acid: May cause skin and eye irritation. Standard laboratory safety precautions

should be followed.

Ethanol: Is a flammable liquid. Avoid open flames and sources of ignition.

Dispose of all chemical waste in accordance with local regulations.

Alternative Synthesis Method: Mechanochemical
Synthesis
An alternative, solvent-free approach for the synthesis of ethylenediamine tartrate is

mechanochemical synthesis.[1] This method involves the direct grinding of ethylenediamine

and tartaric acid in a ball mill.[1] While this technique can achieve high yields in a significantly

shorter reaction time, the quality of the resulting crystals may be inferior to those produced

through the solution-based method described in this protocol.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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